![molecular formula C20H20FN3O3S B2880016 3-[(4-Fluorophenyl)methyl]-1-(2-oxo-2-piperidin-1-ylethyl)thieno[3,2-d]pyrimidine-2,4-dione CAS No. 879139-92-1](/img/structure/B2880016.png)
3-[(4-Fluorophenyl)methyl]-1-(2-oxo-2-piperidin-1-ylethyl)thieno[3,2-d]pyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-[(4-Fluorophenyl)methyl]-1-(2-oxo-2-piperidin-1-ylethyl)thieno[3,2-d]pyrimidine-2,4-dione” is a heterocyclic compound . Heterocyclic compounds offer a high degree of structural diversity and have proven to be broadly and economically useful as therapeutic agents .
Physical And Chemical Properties Analysis
The boiling point of this compound is predicted to be 608.3±65.0 °C .Scientific Research Applications
Synthesis and Biological Activity
- The synthesis of thieno[2,3-d]pyrimidine compounds, including those fused with a thiazolo ring, aims to produce biologically active compounds. These compounds exhibit a range of biological activities, including acting as inhibitors of adenosine kinase, platelet aggregation, antileukemia, and anticancer activities (El-Gazzar, Hussein, & Aly, 2006).
Synthesis and Antibacterial Evaluation
- Various substituted thieno(2,3-d)pyrimidines have been synthesized and evaluated for their antibacterial properties. Key intermediates in their synthesis process show potential for development as antibacterial agents (More, Chandra, Nargund, & Nargund, 2013).
Radiopharmaceutical Applications
- The synthesis of specific thieno[3,2-d]pyrimidine derivatives, such as 3-[[4-(4-[18F]fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine, has been explored for imaging dopamine D4 receptors, demonstrating the compound's potential in radiopharmaceutical applications (Eskola et al., 2002).
Synthesis of Nα-urethane-protected β- and γ-amino acids
- Research into the synthesis of Nα-urethane-protected β-alanine and γ-aminopropionic acid (GABA) using thieno[3,2-d]pyrimidine derivatives has shown promising results, contributing to the field of amino acid synthesis and its applications (Cal, Jaremko, Jaremko, & Stefanowicz, 2012).
Synthesis and Anticancer Activity
- Thiazolidine derivatives, including those synthesized using thieno[3,2-d]pyrimidine derivatives, have been evaluated for their anticancer activity, particularly against human breast cancer cell lines, highlighting their potential in cancer treatment (Kumar & Sharma, 2022).
Antimycobacterial Spiro-piperidin-4-ones
- The synthesis of spiro-piperidin-4-ones through 1,3-dipolar cycloaddition of azomethine ylides, derived from thieno[3,2-d]pyrimidine, shows significant in vitro and in vivo activity against Mycobacterium tuberculosis, indicating their potential as antimycobacterial agents (Kumar et al., 2008).
Future Directions
properties
IUPAC Name |
3-[(4-fluorophenyl)methyl]-1-(2-oxo-2-piperidin-1-ylethyl)thieno[3,2-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O3S/c21-15-6-4-14(5-7-15)12-24-19(26)18-16(8-11-28-18)23(20(24)27)13-17(25)22-9-2-1-3-10-22/h4-8,11H,1-3,9-10,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMLWUJJHZYBGOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=C(C=C4)F)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-Fluorophenyl)methyl]-1-(2-oxo-2-piperidin-1-ylethyl)thieno[3,2-d]pyrimidine-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.